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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the transcriptomic landscapes of cells with and
without active Netrin-1 signaling. Netrin-1 is a secreted protein crucial for a multitude of
cellular processes, including axon guidance, cell migration, survival, and angiogenesis.[1]
Understanding the gene expression changes orchestrated by Netrin-1 is paramount for
elucidating its role in development, disease, and as a potential therapeutic target.

Netrin-1 Signaling Pathways

Netrin-1 exerts its effects by binding to a variety of cell surface receptors, primarily from the
Deleted in Colorectal Carcinoma (DCC) and Uncoordinated-5 (UNC5) families. The cellular
response to Netrin-1—attraction versus repulsion or survival versus apoptosis—is largely
determined by the specific receptor or receptor complex engaged.

 Attractive Signaling: When Netrin-1 binds to DCC or Neogenin, it typically initiates signaling
cascades that promote cell survival and attraction. This can involve the activation of Src
family kinases and the rearrangement of the cytoskeleton.[2][3]

e Repulsive Signaling: In the presence of UNCS5 co-receptors, Netrin-1 binding to DCC can
trigger a repulsive response. Furthermore, in the absence of its ligand, Netrin-1, UNC5
receptors can induce apoptosis.[2][4]

Below is a diagram illustrating the core Netrin-1 signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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